(Z)-3-((4-butylphenyl)amino)-2-((4-methoxyphenyl)sulfonyl)acrylonitrile

• IUPAC Name: (Z)-3-(4-butylanilino)-2-(4-methoxyphenyl)sulfonylprop-2-enenitrile
• InChI: InChI=1S/C20H22N2O3S/c1-3-4-5-16-6-8-17(9-7-16)22-15-20(14-21)26(23,24)19-12-10-18(25-2)11-13-19/h6-13,15,22H,3-5H2,1-2H3/b20-15-
• InChI Key: NOQRUXFQCZVJFW-HKWRFOASSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC=C(C#N)S(=O)(=O)C2=CC=C(C=C2)OC
• Isomeric SMILES: CCCCC1=CC=C(C=C1)N/C=C(/C#N)\S(=O)(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C20H22N2O3S
• Molecular Weight: 370.5 g/mol

Description

(Z)-3-((4-butylphenyl)amino)-2-((4-methoxyphenyl)sulfonyl)acrylonitrile is a chemical compound that belongs to the family of acrylonitrile derivatives. It is a potent inhibitor of protein kinases and has been extensively studied for its potential applications in scientific research.

Scientific Research Applications

Synthetic Chemistry and Heterocycle Construction

Acrylonitrile derivatives, including those with methoxyphenyl and butylphenyl substitutions, are often used as dipolarophiles in the construction of bioactive heterocycles. These compounds have been synthesized through base-catalysed reactions involving specific aldehydes and acetonitriles, showcasing their utility in creating molecules with potential pharmaceutical applications (S. Naveen et al., 2006).

Cancer Research and Metastasis Inhibition

Some sulfonyl acrylonitriles have been synthesized and evaluated as novel inhibitors of cancer metastasis. These compounds, through their pro-apoptotic activity in cancer cells, exhibit potential for use in preventing the spread of intra-abdominal cancers, highlighting a significant therapeutic application (Yi Shen et al., 2015).

Material Science and Sensing Applications

Amine-functionalized α-cyanostilbene derivatives, related structurally to the compound , have been designed for specific recognition of environmental and biological pollutants like picric acid. These chemosensors form complexes with pollutants, leading to enhanced fluorescence quenching, which enables sensitive and selective detection in various media (Aixiang Ding et al., 2014).

Polymer Science and Modification

Acrylonitrile derivatives are used in the functional modification of hydrogels through reactions with various amine compounds. This modification process aims to enhance the hydrogels' properties, such as swelling behavior and thermal stability, which could be beneficial for medical applications (H. M. Aly & H. L. A. El-Mohdy, 2015).